tert-Butyl 3-(aminomethyl)-3-(2-hydroxyethyl)azetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-(aminomethyl)-3-(2-hydroxyethyl)azetidine-1-carboxylate
• InChI: InChI=1S/C11H22N2O3/c1-10(2,3)16-9(15)13-7-11(6-12,8-13)4-5-14/h14H,4-8,12H2,1-3H3
• InChI Key: NERSFWYLEVRIMB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)(CCO)CN
• Molecular Formula: C11H22N2O3
• Molecular Weight: 230.30 g/mol

Description

Tert-butyl 3-(aminomethyl)-3-(2-hydroxyethyl)azetidine-1-carboxylate (Boc-Azetidine) is a chemical compound that has gained increasing attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Chemical Reactivity

The Aza-Payne Rearrangement

This process involves the rearrangement of N-activated 2-aziridinemethanols, which can be synthesized in an optically active form. The rearrangement facilitates the production of corresponding epoxy sulfonamides and functionalized 1,2-amino alcohols, highlighting a significant application in synthetic organic chemistry for creating complex molecular structures (T. Ibuka, 1998).

Enantiopure Azetidine-2-carboxylic Acids

The synthesis of azetidine-2-carboxylic acid (Aze) analogs showcases the compound's role in producing derivatives with heteroatomic side chains. These are critical for studying peptide activity and influence, illustrating its utility in peptide synthesis and drug design (Z. Sajjadi & W. Lubell, 2008).

Kinetic Resolution of Racemic Carboxylic Acids

The use of tert-butyl alcohol in a catalytic, enantioselective esterification reaction demonstrates the compound's role in resolving racemic mixtures of carboxylic acids. This application is crucial for the production of chiral compounds in pharmaceuticals (K. Ishihara et al., 2008).

Applications in Drug Synthesis and Development

Synthesis of Biologically Active Compounds

The intermediate tert-Butyl 5-amino-4 ((2-(dimethylamino) ethyl) (methyl) amino) -2-methoxyphenyl) carbamate, significant in synthesizing compounds like omisertinib (AZD9291), underlines its importance in developing targeted cancer therapies (Bingbing Zhao et al., 2017).

Novel Building Blocks for Drug Discovery

Functionalized Amino Acid Derivatives

The development of a new series of functionalized amino acid derivatives highlights the compound's utility in designing new anticancer agents. This research indicates its potential in medicinal chemistry for creating compounds with significant cytotoxic activity against various cancer cell lines (Vivek Kumar et al., 2009).

Substituted Phenyl Azetidines as Antimicrobial Agents

The synthesis of substituted phenyl azetidines from tert-butyl compounds showcases its application in developing potential antimicrobial agents. This research contributes to the ongoing search for new treatments against microbial resistance (K. Doraswamy & P. Ramana, 2013).